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Compound of Interest

Compound Name: Fenazaquin

Cat. No.: B1672487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenazaquin is a broad-spectrum acaricide and insecticide belonging to the quinazoline class

of chemicals.[1] It is effective against a wide range of mite species and some insects, including

whiteflies.[2][3] Fenazaquin acts as a potent inhibitor of the mitochondrial electron transport

chain at Complex I (NADH:ubiquinone reductase), disrupting cellular respiration in target pests.

[4][5][6] This document provides detailed application notes and protocols for the use of

fenazaquin spray in crop protection, with a focus on research and development applications.
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Property Value

Chemical Name
4-[2-[4-(1,1-

dimethylethyl)phenyl]ethoxy]quinazoline

CAS Number 120928-09-8

Molecular Formula C20H22N2O

Molecular Weight 306.4 g/mol [4]

Water Solubility 0.102 mg/L at pH 5 & 7; 0.135 mg/L at pH 9[2]

Log(KOW) 5.71 at 25ºC[2]

Mode of Action
Fenazaquin's primary mode of action is the inhibition of mitochondrial electron transport at

Complex I.[4][7] This disruption of ATP synthesis leads to paralysis and death of the target

pest. It exhibits both contact and ingestion activity and is effective against all life stages of

mites, including eggs (ovicidal activity), nymphs, and adults.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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